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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tissue clearing techniques have revolutionized the field of microscopy, enabling deep, three-

dimensional imaging of intact biological samples. By reducing light scattering, these methods

render tissues transparent, allowing for the visualization of complex cellular networks and

structures in their native context. Among the various aqueous-based clearing methods, those

utilizing propylene glycol, notably the CUBIC (Clear, Unobstructed Brain/Body Imaging

Cocktails and Computational Analysis) protocol, have gained prominence due to their efficacy

in preserving fluorescence signals and their applicability to a wide range of tissues.

Propylene glycol, a key component in some clearing and refractive index matching solutions,

contributes to the clearing process through two primary mechanisms: dehydration and

refractive index (RI) matching. As a hyperosmotic agent, it draws water out of the tissue, and

with a refractive index of approximately 1.43, it helps to homogenize the RI within the tissue,

thereby reducing light scatter.[1] The CUBIC method, which will be the focus of these

application notes, employs a combination of reagents to achieve efficient delipidation and RI
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matching, resulting in high levels of transparency while maintaining the integrity of fluorescent

proteins.

Principle of CUBIC Tissue Clearing
The CUBIC method is a multi-step process that involves:

Delipidation and Decolorization: The initial step utilizes a reagent (CUBIC-L or Reagent-1)

containing aminoalcohols, urea, and a non-ionic detergent (Triton X-100).[1] The

aminoalcohols, such as N,N,N',N'-tetrakis(2-hydroxypropyl)ethylenediamine (Quadrol), are

thought to solvate phospholipids, aiding in lipid removal.[1] Urea acts as a chaotropic agent,

disrupting hydrogen bonds and further aiding in delipidation and protein hydration. Triton X-

100 is a detergent that solubilizes lipids. This step effectively removes major light-scattering

elements (lipids) and, in highly vascularized tissues, can help to elute heme from

hemoglobin, reducing pigmentation.[1]

Refractive Index Matching: Following delipidation, the tissue is immersed in a solution

(CUBIC-R or Reagent-2) with a high refractive index to match that of the remaining tissue

components (primarily proteins). This solution typically contains sucrose and urea, which

elevates the RI of the interstitial fluid to approximately 1.49-1.52, minimizing light scattering

and rendering the tissue transparent.

Quantitative Comparison of Tissue Clearing
Methods
The selection of a tissue clearing protocol depends on the specific experimental requirements,

such as the tissue type, the need for fluorescence preservation, and the desired imaging depth.

The following table provides a quantitative comparison of CUBIC with other widely used

clearing methods.
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Parameter CUBIC
CLARITY
(PACT)

3DISCO/iDISC
O

SeeDB

Clearing Time

(Mouse Brain)

~10-14 days[2]

[3]
4.5 - 7 days 1 - 4 days[2] ~3 days

Transparency High High Very High Moderate

Fluorescence

Preservation

(GFP)

~40-50%

quenching[2]

~30%

quenching[2]

>90% quenching

(3DISCO)[2]
Good

Tissue Volume

Change (Mouse

Brain)

~1.5x

expansion[4]

~1.2-1.3x

expansion[2]

~30-35%

shrinkage[2]

~10-12%

expansion[2]

Imaging Depth High Very High High Moderate

Toxicity of

Reagents
Low

Monomers are

toxic

High (Organic

Solvents)
Low

Compatibility

with

Immunostaining

Yes Yes Yes Limited

Experimental Protocols
CUBIC Protocol for Mouse Brain Clearing
This protocol is adapted from the advanced CUBIC protocols for whole-brain and whole-body

clearing and imaging.[3][5]

Reagents:

CUBIC-L (Reagent 1):

25 wt% Urea

25 wt% N,N,N',N'-tetrakis(2-hydroxypropyl)ethylenediamine (Quadrol)

15 wt% Triton X-100
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ddH₂O to 100%

CUBIC-R (Reagent 2):

50 wt% Sucrose

25 wt% Urea

10 wt% Triethanolamine

ddH₂O to 100%

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Procedure:

Perfusion and Fixation:

Transcardially perfuse the mouse with ice-cold PBS followed by 4% PFA.

Dissect the brain and post-fix in 4% PFA overnight at 4°C.

Washing:

Wash the brain in PBS three times for 2 hours each at room temperature with gentle

shaking.

Delipidation:

Immerse the brain in 50% CUBIC-L (diluted with PBS) for 6-12 hours at 37°C with gentle

shaking.

Replace with 100% CUBIC-L and incubate for 5-7 days at 37°C with gentle shaking.

Replace the CUBIC-L solution every 1-2 days. The tissue will become progressively more

transparent.

Washing:
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Wash the brain extensively in PBS with 0.5% Triton X-100 three times for 2 hours each at

room temperature with gentle shaking to remove the CUBIC-L solution.

Refractive Index Matching:

Immerse the brain in 50% CUBIC-R (diluted with PBS) for 12-24 hours at room

temperature with gentle shaking.

Replace with 100% CUBIC-R and incubate for 1-2 days at room temperature with gentle

shaking until the brain is completely transparent.

Imaging:

The cleared brain can be imaged directly in CUBIC-R using a light-sheet or confocal

microscope.

Diagrams
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Caption: General workflow for CUBIC tissue clearing.
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Caption: Principle of refractive index matching in tissue clearing.

Applications in Research and Drug Development
The ability to visualize entire organs and tumors at cellular resolution has significant

implications for various research fields:

Neuroscience: CUBIC has been extensively used to map neuronal circuits, study brain

development, and investigate the pathology of neurological disorders.[3][5] The preservation

of fluorescent proteins allows for the visualization of genetically labeled neurons and their

projections throughout the entire brain.

Oncology: In cancer research, tissue clearing enables the three-dimensional analysis of

tumor microenvironments, including the spatial distribution of different cell types, vascular

networks, and the infiltration of immune cells.[6] This can provide valuable insights into tumor

progression, metastasis, and the efficacy of cancer therapies.

Drug Development: For drug development professionals, tissue clearing can be a powerful

tool for assessing the biodistribution and target engagement of novel therapeutics. By

labeling a drug or its target, researchers can visualize its localization within an entire organ

or tumor, providing a more comprehensive understanding of its pharmacokinetic and

pharmacodynamic properties.

Conclusion
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Propylene glycol-based tissue clearing methods, particularly the CUBIC protocol, offer a

robust and versatile approach for rendering large biological samples transparent for 3D

microscopy. The ability to preserve endogenous fluorescence, coupled with its applicability to a

wide range of tissues, makes it an invaluable tool for researchers in basic science and drug

development. By providing a global, three-dimensional view of biological systems, these

techniques are paving the way for new discoveries and a deeper understanding of health and

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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